Cas no 2168461-12-7 (4-amino-2-(carboxymethyl)sulfanylpyrimidine-5-carboxylic acid)

• Product Name: 4-amino-2-(carboxymethyl)sulfanylpyrimidine-5-carboxylic acid
• CAS No: 2168461-12-7
• MF: C₇H₇N₃O₄S
• MW: 229.213179826736
• CID: 5184064
• PubChem ID: 165903938
• Update Time: 2025-05-20

4-amino-2-(carboxymethyl)sulfanylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-amino-2-[(carboxymethyl)thio]-
• 4-amino-2-(carboxymethyl)sulfanylpyrimidine-5-carboxylic acid

• Inchi： 1S/C7H7N3O4S/c8-5-3(6(13)14)1-9-7(10-5)15-2-4(11)12/h1H,2H2,(H,11,12)(H,13,14)(H2,8,9,10)
• InChI Key： HUEWXCSOJGPBKE-UHFFFAOYSA-N
• SMILES： C1(SCC(O)=O)=NC=C(C(O)=O)C(N)=N1

Additional information on 4-amino-2-(carboxymethyl)sulfanylpyrimidine-5-carboxylic acid

4-Amino-2-(Carboxymethyl)Sulfanylpyrimidine-5-Carboxylic Acid: A Comprehensive Overview

The compound 4-amino-2-(carboxymethyl)sulfanylpyrimidine-5-carboxylic acid, identified by the CAS number 2168461-12-7, is a structurally complex organic molecule belonging to the class of pyrimidine derivatives. Pyrimidines are heterocyclic aromatic compounds with significant roles in various biological processes, including DNA synthesis and signal transduction. The presence of a sulfanyl group (-S-) in this compound introduces unique chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 4-amino-2-(carboxymethyl)sulfanylpyrimidine-5-carboxylic acid as a precursor in the synthesis of bioactive molecules. Its structure, featuring both amino and carboxylic acid functionalities, suggests its ability to participate in peptide bond formation or serve as a building block for more complex structures. Researchers have explored its application in drug design, particularly in the development of inhibitors for specific enzymes involved in disease pathways.

The synthesis of this compound involves multi-step reactions, often utilizing sulfur-based reagents to introduce the sulfanyl group. The process typically includes nucleophilic substitution or coupling reactions, with careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, confirming its identity and structural integrity.

In terms of pharmacological applications, 4-amino-2-(carboxymethyl)sulfanylpyrimidine-5-carboxylic acid has shown promise in preclinical studies as a potential anticancer agent. Its ability to modulate key cellular pathways, such as those involved in cell proliferation and apoptosis, makes it a candidate for further investigation. Additionally, its sulfanyl group may contribute to antioxidant properties, which could be beneficial in mitigating oxidative stress-related diseases.

The compound's solubility and stability under physiological conditions are critical factors influencing its bioavailability. Studies have demonstrated that its carboxylic acid groups enhance water solubility, which is advantageous for drug delivery systems. However, further research is required to optimize its pharmacokinetic profile for therapeutic use.

In conclusion, 4-amino-2-(carboxymethyl)sulfanylpyrimidine-5-carboxylic acid represents a valuable molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups position it as a key player in advancing biomedical research and developing innovative therapeutic agents.